Cas no 114798-35-5 (1H-Imidazole-5-carboxaldehyde,4-chloro-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-)

• Product Name: 1H-Imidazole-5-carboxaldehyde,4-chloro-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-
• CAS No: 114798-35-5
• MF: C₂₁H₁₉ClN₆O
• MW: 406.86816239357
• CID: 174519
• PubChem ID: 196704
• Update Time: 2025-04-19

1H-Imidazole-5-carboxaldehyde,4-chloro-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxaldehyde,4-chloro-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-
• 5-chloro-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]imidazole-4-carbaldehyde
• SCHEMBL976
• 2-n-Propyl-4-chloro-1-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)imidazole-5-carboxylaldehyde
• DTXSID20150854
• Exp3312
• Exp 3312
• EXP-3312
• 1H-Imidazole-5-carboxaldehyde, 4-chloro-2-propyl-1-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-
• L001961
• 114798-35-5

• Inchi： 1S/C21H19ClN6O/c1-2-5-19-23-20(22)18(13-29)28(19)12-14-8-10-15(11-9-14)16-6-3-4-7-17(16)21-24-26-27-25-21/h3-4,6-11,13H,2,5,12H2,1H3,(H,24,25,26,27)
• InChI Key： IMVDZFOSXJSXFP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)N(C(CCC)=N1)CC1C=CC(C2=CC=CC=C2C2N=NNN=2)=CC=1

Computed Properties

• Exact Mass: 405.12334
• Monoisotopic Mass: 406.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 661.8°Cat760mmHg
• Flash Point: 354°C
• Refractive Index: 1.692
• PSA: 86.45